Cas no 2228849-06-5 (4-(5-bromo-2-hydroxyphenyl)butanal)

4-(5-Bromo-2-hydroxyphenyl)butanal is a brominated phenolic aldehyde compound with potential utility in organic synthesis and pharmaceutical intermediates. Its key structural features include a hydroxyl group and a bromine substituent on the aromatic ring, along with a butanal side chain, offering reactivity for further functionalization. This compound may serve as a precursor in the synthesis of more complex molecules, particularly in medicinal chemistry, where brominated aromatic systems are often employed. The presence of both electrophilic (aldehyde) and nucleophilic (phenolic) sites enhances its versatility in coupling and condensation reactions. Its well-defined structure ensures consistent performance in research and industrial applications.
4-(5-bromo-2-hydroxyphenyl)butanal structure
2228849-06-5 structure
Product Name:4-(5-bromo-2-hydroxyphenyl)butanal
CAS No:2228849-06-5
MF:C10H11BrO2
MW:243.097142457962
CID:6437648
PubChem ID:165722363
Update Time:2025-10-28

4-(5-bromo-2-hydroxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 4-(5-bromo-2-hydroxyphenyl)butanal
    • EN300-1924458
    • 2228849-06-5
    • Inchi: 1S/C10H11BrO2/c11-9-4-5-10(13)8(7-9)3-1-2-6-12/h4-7,13H,1-3H2
    • InChI Key: LHIPLSAAVODIRM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CCCC=O)O

Computed Properties

  • Exact Mass: 241.99424g/mol
  • Monoisotopic Mass: 241.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 4-(5-bromo-2-hydroxyphenyl)butanal

4-(5-bromo-2-hydroxyphenyl)butanal (CAS No. 2228849-06-5): A Comprehensive Guide to Its Properties and Applications

4-(5-bromo-2-hydroxyphenyl)butanal (CAS No. 2228849-06-5) is an organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique brominated phenol and aldehyde functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in 4-(5-bromo-2-hydroxyphenyl)butanal due to its potential applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 4-(5-bromo-2-hydroxyphenyl)butanal features a 5-bromo-2-hydroxyphenyl moiety attached to a butanal chain. This combination of functional groups makes it a valuable building block for synthesizing compounds with enhanced biological activity or specific material properties. The presence of the bromo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic of high interest in modern synthetic chemistry. Recent trends in green chemistry have also sparked discussions about environmentally friendly synthesis routes for such intermediates.

In the pharmaceutical sector, derivatives of 4-(5-bromo-2-hydroxyphenyl)butanal are being explored for their potential biological activities. The compound's structure suggests possible applications in developing anti-inflammatory agents or antioxidant compounds, areas that align with current health and wellness trends. The hydroxyphenyl component is particularly noteworthy as it resembles structural motifs found in many natural products with known therapeutic effects. Scientists are investigating whether modifications to this core structure could lead to novel drug candidates for conditions like metabolic disorders or age-related diseases.

The material science community has shown growing interest in 4-(5-bromo-2-hydroxyphenyl)butanal as a precursor for functional polymers and advanced materials. The compound's ability to participate in various polymerization reactions makes it attractive for creating specialty polymers with tailored properties. Researchers are particularly excited about its potential in developing smart materials that respond to environmental stimuli, a hot topic in materials science. The aldehyde functionality provides an excellent handle for further chemical modifications, enabling the creation of materials with precise molecular architectures.

From a synthetic chemistry perspective, 4-(5-bromo-2-hydroxyphenyl)butanal presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step organic transformations, with careful control required to maintain the integrity of both the phenolic hydroxyl and aldehyde groups. Recent advances in catalytic methods have improved the efficiency of producing such compounds, addressing industry demands for more sustainable manufacturing processes. These developments align well with the current emphasis on atom economy and reduced waste generation in chemical production.

Analytical characterization of 4-(5-bromo-2-hydroxyphenyl)butanal employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound typically appears as a light yellow to white crystalline solid under standard conditions, with purity being a critical factor for its various applications. Quality control measures are particularly important when the compound is intended for pharmaceutical applications, where stringent regulatory requirements apply.

The commercial availability of 4-(5-bromo-2-hydroxyphenyl)butanal has increased in recent years, reflecting growing demand from research institutions and industrial laboratories. Suppliers often provide the compound with different purity grades, ranging from technical grade for material applications to high-purity versions for pharmaceutical research. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability over extended periods.

Looking to the future, research directions for 4-(5-bromo-2-hydroxyphenyl)butanal are likely to focus on expanding its utility in drug discovery programs and exploring novel applications in material science. The compound's structural features make it particularly interesting for structure-activity relationship studies in medicinal chemistry. Additionally, its potential role in developing biodegradable materials aligns with global sustainability initiatives, making it a compound worth watching in coming years.

For researchers working with 4-(5-bromo-2-hydroxyphenyl)butanal, safety considerations include standard laboratory precautions when handling organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used, and material safety data sheets should be consulted before use. The compound's stability and compatibility with various reagents and solvents should be verified for specific applications.

The scientific literature contains numerous references to 4-(5-bromo-2-hydroxyphenyl)butanal and related compounds, reflecting its importance in contemporary chemical research. Patent databases also reveal ongoing innovation involving this chemical entity, particularly in pharmaceutical applications. As research continues, we can expect to see new discoveries that further expand the utility of this versatile compound in various scientific and industrial domains.

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